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(4-Chloro-3-

fluorophenyl)methanamine

Cat. No.: B151710 Get Quote

Executive Summary
The substituted benzylamine motif, characterized by a benzyl group (C₆H₅CH₂) attached to a

nitrogen atom, is a cornerstone of modern chemical and pharmaceutical research. Its structural

simplicity belies a remarkable versatility, allowing for precise modifications across the aromatic

ring, the benzylic carbon, and the nitrogen atom. This adaptability makes it a privileged scaffold

in drug discovery, a versatile building block in organic synthesis, and an emerging component

in materials science. This guide provides an in-depth exploration of the multifaceted

applications of substituted benzylamines, detailing their pharmacological significance, synthetic

utility, and the experimental methodologies crucial for their investigation. We aim to equip

researchers, scientists, and drug development professionals with a comprehensive

understanding of this critical chemical class, grounded in mechanistic insights and practical,

field-proven protocols.

The Substituted Benzylamine: A Privileged Scaffold
The power of the benzylamine scaffold lies in its tunable nature. Substitutions on the phenyl

ring can modulate electronic properties and create specific interactions with biological targets.

Modifications at the benzylic carbon can introduce chirality and alter steric profiles, while

substitutions on the amine group can influence basicity, polarity, and reactivity. This three-

pronged approach to structural diversification allows for the fine-tuning of a molecule's

physicochemical and pharmacological properties.
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The chiral benzylic amine is a particularly common and critical structural element in many FDA-

approved drugs, including cinacalcet, olutasidenib, and mavacamten.[1] This prevalence

underscores the importance of developing robust and stereoselective synthetic methods to

access these valuable compounds.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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